Cas no 497851-93-1 (4-(pyridin-2-ylsulfanyl)methylaniline)

• Product Name: 4-(pyridin-2-ylsulfanyl)methylaniline
• CAS No: 497851-93-1
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 1551177
• Update Time: 2025-05-19

4-(pyridin-2-ylsulfanyl)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2-pyridinylthio)methyl]-
• 4-(pyridin-2-ylsulfanyl)methylaniline

• Inchi： 1S/C12H12N2S/c13-11-6-4-10(5-7-11)9-15-12-3-1-2-8-14-12/h1-8H,9,13H2
• InChI Key： GMHSUJQBWXRQHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 216.07226

Experimental Properties

• PSA: 38.91

Additional information on 4-(pyridin-2-ylsulfanyl)methylaniline

4-(Pyridin-2-ylsulfanyl)methylaniline: A Comprehensive Overview

The compound with CAS No. 497851-93-1, commonly referred to as 4-(pyridin-2-ylsulfanyl)methylaniline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfanyl group and an aniline moiety. The pyridin-2-ylsulfanyl group introduces interesting electronic properties, while the aniline component contributes to its potential biological activity. Recent studies have highlighted its role in various biochemical pathways, making it a promising candidate for drug development.

One of the key aspects of 4-(pyridin-2-ylsulfanyl)methylaniline is its synthesis and structural characterization. Researchers have employed a variety of methods to synthesize this compound, including nucleophilic substitution and coupling reactions. The pyridine ring serves as a versatile platform for further functionalization, allowing chemists to explore its reactivity under different conditions. For instance, the sulfide group can act as a leaving group in certain reactions, enabling the construction of more complex molecules. This flexibility has made the compound a valuable building block in organic synthesis.

The biological activity of 4-(pyridin-2-ylsulfanyl)methylaniline has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key enzymes involved in inflammatory responses. Additionally, the compound has shown promise in anticancer studies, where it exhibits selective cytotoxicity against various cancer cell lines. These findings suggest that the molecule could be developed into a novel therapeutic agent for treating inflammatory diseases and cancers.

Another area of interest is the pharmacokinetic profile of 4-(pyridin-2-ylsulfanyl)methylaniline. Studies have shown that the compound has moderate solubility in aqueous solutions, which may influence its bioavailability. However, researchers are exploring strategies to enhance its pharmacokinetic properties, such as modifying its structure to improve stability and absorption. These efforts are critical for translating laboratory findings into clinical applications.

From an environmental perspective, the ecological impact of 4-(pyridin-2-ylsulfanyl)methylaniline has also been investigated. Research indicates that the compound undergoes rapid degradation under environmental conditions, reducing its potential toxicity to aquatic organisms. This information is crucial for assessing the environmental safety of the compound and ensuring sustainable practices in its production and use.

In conclusion, 4-(pyridin-2-ylsulfanyl)methylaniline (CAS No. 497851-93-1) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for advancing drug discovery efforts. As research continues to unfold, this compound is likely to play an increasingly important role in addressing unmet medical needs.